Cas no 872854-73-4 (N-(2,3-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872854-73-4
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 6145488
• PubChem ID: 18562329
• Update Time: 2025-07-18

N-(2,3-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• N-(2,3-dimethylphenyl)-2-oxo-2-{1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}acetamide
• N-(2,3-dimethylphenyl)-2-oxo-2-(1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
• F2001-0349
• 872854-73-4
• AKOS024619246
• N-(2,3-dimethylphenyl)-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide

• Inchi： 1S/C24H25N3O3/c1-16-8-7-10-20(17(16)2)25-24(30)23(29)19-14-27(21-11-4-3-9-18(19)21)15-22(28)26-12-5-6-13-26/h3-4,7-11,14H,5-6,12-13,15H2,1-2H3,(H,25,30)
• InChI Key： JUDDXROJRKHMMO-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NC2C=CC=C(C)C=2C)=O)=O)C2C=CC=CC1=2)N1CCCC1

Computed Properties

• Exact Mass: 403.18959167g/mol
• Monoisotopic Mass: 403.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2,3-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Professional Introduction to N-(2,3-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS No. 872854-73-4)

N-(2,3-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide, identified by its CAS number 872854-73-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a sophisticated fusion of aromatic and heterocyclic structures, which has garnered attention due to its potential biological activities and structural complexity. The presence of multiple functional groups, including amide and indole moieties, makes it a promising candidate for further investigation in drug discovery and development.

The structural framework of N-(2,3-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide incorporates a phenyl ring substituted with dimethyl groups at the 2 and 3 positions, enhancing its lipophilicity and potentially influencing its interaction with biological targets. The acetamide group provides a polar moiety that can facilitate hydrogen bonding, while the indole ring contributes to the molecule's ability to engage with various biological receptors. This combination of features suggests that the compound may exhibit multiple modes of action, making it an intriguing subject for medicinal chemistry studies.

In recent years, there has been growing interest in indole derivatives due to their diverse pharmacological properties. Indole scaffolds are well-known for their role in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific modification of N-(2,3-dimethylphenyl)-2-oxo-2-{1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}acetamide with a pyrrolidinyl group further enhances its potential as a pharmacophore. Pyrrolidine derivatives are frequently incorporated into drug molecules due to their ability to improve solubility and metabolic stability while maintaining strong binding affinity to biological targets.

The amide functionality in the molecule is another critical feature that warrants detailed investigation. Amides are common in bioactive compounds and often serve as key interactions points with enzymes and receptors. The specific positioning of the amide group in N-(2,3-dimethylphenyl)-2-o x o - 2 - { 1 - 2 - o x o - 2 - ( p y r r o l i d i n - 1 - y l ) e t h y l - 1 H - i n d o l - 3 - y l } a c e t a m i d e suggests that it may participate in critical hydrogen bonding interactions within biological systems. This could be particularly relevant for modulating enzyme activity or receptor binding affinity.

The synthesis of N-(2,3-dimethylphenyl)-2-o x o - 2 - { 1 - 2 - o x o - 2 - ( p y r r o l i d i n - 1 - y l ) e t h y l - 1 H - i n d o l - 3 - y l } a c e t a m i d e involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyrrolidinyl group into the indole core is particularly challenging and requires precise control over reaction conditions. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, making it feasible to produce sufficient quantities for biological testing.

In the context of drug discovery, N-(2,3-dimethylphenyl)-2-o x o - 2 - { 1 - 2 - o x o - 2 - ( p y r r o l i d i n - 1 - y l ) e t h y l - 1 H - i n d o l - 3 - y l } a c e t a m i d e represents an excellent starting point for developing novel therapeutics. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. Researchers are currently investigating its interactions with various biological targets to determine its therapeutic potential. Preliminary studies suggest that it may exhibit properties relevant to treating conditions such as inflammation and neurodegeneration.

The indole moiety in particular has been the focus of numerous studies due to its broad spectrum of biological activities. Indole derivatives have shown promise in treating a variety of diseases, including cancer, infectious diseases, and neurological disorders. The modification of the indole core with additional functional groups can fine-tune its pharmacological properties, leading to enhanced efficacy and reduced side effects. N-(2,3-dimethylphenyl)-2-o x o - 2 - { 1 - 2 - o x o - 2 - ( p y r r o l i d i n _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _